Cas no 69000-39-1 (2-chloro-N-(3-methyl-1,2-oxazol-5-yl)acetamide)

• Product Name: 2-chloro-N-(3-methyl-1,2-oxazol-5-yl)acetamide
• CAS No: 69000-39-1
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD00728607
• CID: 881069
• PubChem ID: 2778360
• Update Time: 2025-04-19

2-chloro-N-(3-methyl-1,2-oxazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-methyl-1,2-oxazol-5-yl)acetamide
• 2-CHLORO-N-(3-METHYLISOXAZOL-5-YL)ACETAMIDE
• 2-chloro-N-(3-methyl-isoxazol-5-yl)-acetamide
• 5-Chloracetamino-3-methyl-isoxazol
• 5-chloroacetylamino-3-methyl isoxazole
• AC1MCT48
• AC1Q2QA3
• AG-G-67967
• CTK5C8880
• SureCN6431541
• EN300-24698
• SCHEMBL6431541
• MFCD00728607
• Z199507050
• CS-0242291
• DTXSID30380882
• CHEMBL1433240
• A915571
• N1-(3-methyl-5-isoxazolyl)-2-chloroacetamide
• F8880-3490
• SMR000377810
• 2-chloro-N-(3-methylisoxazol-5-yl) acetamide
• FT-0765365
• XXWIBXGRFWHVCP-UHFFFAOYSA-N
• MLS001004133
• HMS2710L24
• AKOS000198915
• MS-1667
• 69000-39-1
• 2-chloro-N-(3-methyl-1,2-oxazol-5-yl)acetamide

• MDL： MFCD00728607
• Inchi： 1S/C6H7ClN2O2/c1-4-2-6(11-9-4)8-5(10)3-7/h2H,3H2,1H3,(H,8,10)
• InChI Key： XXWIBXGRFWHVCP-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 174.01971
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.556
• PSA: 55.13